Cas no 1049982-04-8 ((2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 1049982-04-8
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 3164323
• PubChem ID: 2762055
• Update Time: 2025-10-29

(2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid
• F10129
• CHEMBL4116280
• 1049982-04-8
• (2S,4R)-4-(4-(tert-Butyl)benzyl)pyrrolidine-2-carboxylicacid
• (2S,4R)-4-[(4-tert-butylphenyl)methyl]pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(4-(tert-Butyl)benzyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD28968099
• Inchi： 1S/C16H23NO2/c1-16(2,3)13-6-4-11(5-7-13)8-12-9-14(15(18)19)17-10-12/h4-7,12,14,17H,8-10H2,1-3H3,(H,18,19)/t12-,14+/m1/s1
• InChI Key： JAAMSIHVMRHWTQ-OCCSQVGLSA-N
• SMILES： OC([C@@H]1C[C@@H](CC2C=CC(=CC=2)C(C)(C)C)CN1)=O

Computed Properties

• Exact Mass: 261.172878976Da
• Monoisotopic Mass: 261.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic Acid (CAS No. 1049982-04-8)

(2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid, with the CAS number 1049982-04-8, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this compound, characterized by the (2S,4R) configuration, plays a crucial role in its interaction with biological targets and its overall pharmacological profile.

The< strong>pyrrolidine ring is a common structural motif in many bioactive molecules, including natural products and synthetic drugs. Its flexibility and ability to adopt multiple conformations make it an ideal scaffold for designing molecules with specific biological functions. In particular, the< strong>4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid moiety introduces a bulky aromatic group that can influence both the solubility and binding affinity of the compound. This feature is particularly important in drug design, where optimizing solubility and binding interactions is essential for achieving desired pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of such compounds. The< strong>(2S,4R)-configuration of this molecule has been carefully studied to understand how it affects its interactions with biological targets. For instance, computational studies have shown that the specific stereochemistry can significantly influence the binding affinity and selectivity of the compound towards its intended biological targets. These insights are crucial for rational drug design and for optimizing lead compounds during the drug development process.

In addition to its structural significance, (2S,4R)-4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid has been explored in various preclinical studies for its potential therapeutic applications. The< strong>pyrrolidine scaffold is known to be present in several FDA-approved drugs, highlighting its importance as a pharmacophore. The introduction of the< strong>4-tert-butylbenzyl group adds additional complexity to the molecule, which can be leveraged to develop novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of (2S,4R)-4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are often employed to achieve the desired stereochemical purity. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing complex molecular structures.

Recent research has also focused on exploring the< strong>biological activities of this compound. In vitro studies have demonstrated that it exhibits promising properties as an inhibitor of certain enzymes and receptors relevant to various diseases. For example, preliminary data suggest that it may have potential applications in treating neurological disorders by modulating specific neurotransmitter pathways. These findings are particularly exciting as they open up new avenues for developing treatments for conditions that are currently difficult to manage.

The< strong>pharmacokinetic profile of (2S,4R)-4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize the metabolic pathways of this compound. These studies provide valuable insights into how the body processes the drug and help in designing formulations that enhance bioavailability and reduce toxicity.

In conclusion, (2S,4R)-4-(4-tert-butylbenzyl)pyrrolidine-2-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry, combined with its promising biological activities, makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in advancing drug discovery and improving patient care.